Cas no 2171946-12-4 (5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid)
5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid
- 2171946-12-4
- 5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid
- EN300-1586745
-
- Inchi: 1S/C10H5F3N2O2S/c11-10(12,13)8-2-1-5(4-14-8)7-3-6(9(16)17)15-18-7/h1-4H,(H,16,17)
- InChI Key: FSHZOKYDIVMANF-UHFFFAOYSA-N
- SMILES: S1C(=CC(C(=O)O)=N1)C1=CN=C(C(F)(F)F)C=C1
Computed Properties
- Exact Mass: 274.00238307g/mol
- Monoisotopic Mass: 274.00238307g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 91.3Ų
5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1586745-0.05g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 0.05g |
$1513.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-0.1g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 0.1g |
$1585.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-0.25g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 0.25g |
$1657.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-0.5g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 0.5g |
$1728.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-1.0g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 1g |
$1801.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-2.5g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 2.5g |
$3530.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-5.0g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 5g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-10.0g |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 10g |
$7742.0 | 2023-06-04 | ||
| Enamine | EN300-1586745-50mg |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 50mg |
$1068.0 | 2023-09-24 | ||
| Enamine | EN300-1586745-100mg |
5-[6-(trifluoromethyl)pyridin-3-yl]-1,2-thiazole-3-carboxylic acid |
2171946-12-4 | 100mg |
$1119.0 | 2023-09-24 |
5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid
Introduction to 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid (CAS No. 2171946-12-4)
5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid (CAS No. 2171946-12-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound belongs to the class of pyridine-thiazole hybrids, which are known for their broad spectrum of pharmacological properties. The presence of a trifluoromethyl group and a carboxylic acid moiety in the molecule imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.
The structural framework of 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid consists of a pyridine ring fused with a thiazole ring, with the trifluoromethyl substituent attached to the pyridine ring at positions 5 and 6, and a carboxylic acid group at the 3-position of the thiazole ring. This specific arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, which are crucial factors in drug design.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyridine-thiazole hybrids have emerged as a promising class of molecules due to their ability to modulate various biological pathways. Studies have shown that these compounds exhibit potential activity against a range of diseases, including cancer, inflammation, and infectious diseases. The carboxylic acid group in 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties.
One of the most compelling aspects of 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's structural features make it an ideal candidate for further derivatization, enabling researchers to explore its pharmacological profile in greater detail. For instance, the introduction of additional functional groups or modifications can lead to compounds with improved solubility, bioavailability, and target specificity.
Recent studies have highlighted the importance of trifluoromethyl-containing compounds in drug development. The trifluoromethyl group is known to enhance the binding affinity of molecules to their target receptors, which can lead to more potent and selective therapeutic agents. In addition, this group can also influence the metabolic stability of drugs, reducing their susceptibility to degradation by enzymes such as cytochrome P450 enzymes. These properties make 5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid a particularly attractive candidate for further investigation.
The thiazole ring in 5-6-(trifluoromethyl)pyridin-3-ylyl1,2-thiazole}-3-carboxylic acid also contributes significantly to its biological activity. Thiazole derivatives are well-documented for their wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both pyridine and thiazole moieties creates a versatile scaffold that can interact with multiple biological targets. This dual functionality makes the compound a promising candidate for multitargeted drug design strategies.
Current research in medicinal chemistry increasingly focuses on developing small molecule inhibitors that can modulate protein-protein interactions (PPIs). Pyridine-thiazole hybrids have shown promise in this area due to their ability to disrupt key PPIs involved in disease pathways. For example, 5^-6-(trifluoromethyl)-pyridin^-3-ylyl]-1^2-thiaZole]-3-carboxylic acid may interact with specific protein targets by occupying binding pockets that are critical for disease progression. This interaction could lead to the development of novel therapeutics that address unmet medical needs.
The synthesis of 5^-6-(trifluoromethyl)-pyridin^-3-ylyl]-1^2-thiaZole]-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods allow for precise control over regioselectivity and stereoselectivity, which are essential for obtaining biologically active compounds.
In conclusion, 5^-6-(trifluoromethyl)-pyridin^-3-ylyl]-1^2-thiaZole]-3-carboxylic acid (CAS No. 2171946^-12^-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents against various diseases. As research continues to uncover new biological targets and mechanisms, this compound is likely to play an important role in future drug development pipelines.
2171946-12-4 (5-6-(trifluoromethyl)pyridin-3-yl-1,2-thiazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)